Cas no 532974-43-9 (N-(2-{3-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1H-indol-1-yl}ethyl)-3,5-dimethylbenzamide)

• Product Name: N-(2-{3-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1H-indol-1-yl}ethyl)-3,5-dimethylbenzamide
• CAS No: 532974-43-9
• MF: C₂₆H₂₇N₃O₃S
• MW: 461.575885057449
• CID: 6063438
• PubChem ID: 3507645
• Update Time: 2025-07-09

N-(2-{3-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1H-indol-1-yl}ethyl)-3,5-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{3-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1H-indol-1-yl}ethyl)-3,5-dimethylbenzamide
• N-(2-(3-((2-((furan-2-ylmethyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-3,5-dimethylbenzamide
• Benzamide, N-[2-[3-[[2-[(2-furanylmethyl)amino]-2-oxoethyl]thio]-1H-indol-1-yl]ethyl]-3,5-dimethyl-
• F0554-0607
• 532974-43-9
• N-[2-[3-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]-3,5-dimethylbenzamide
• AKOS024582947
• N-(2-{3-[({[(furan-2-yl)methyl]carbamoyl}methyl)sulfanyl]-1H-indol-1-yl}ethyl)-3,5-dimethylbenzamide
• Oprea1_582039

• Inchi： 1S/C26H27N3O3S/c1-18-12-19(2)14-20(13-18)26(31)27-9-10-29-16-24(22-7-3-4-8-23(22)29)33-17-25(30)28-15-21-6-5-11-32-21/h3-8,11-14,16H,9-10,15,17H2,1-2H3,(H,27,31)(H,28,30)
• InChI Key： OKFBMBUONFMQTJ-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=CC=C2)C(SCC(NCC2=CC=CO2)=O)=C1)(=O)C1=CC(C)=CC(C)=C1

Computed Properties

• Exact Mass: 461.17731291g/mol
• Monoisotopic Mass: 461.17731291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 102Ų

Additional information on N-(2-{3-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1H-indol-1-yl}ethyl)-3,5-dimethylbenzamide

Comprehensive Overview of N-(2-{3-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1H-indol-1-yl}ethyl)-3,5-dimethylbenzamide (CAS No. 532974-43-9)

N-(2-{3-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1H-indol-1-yl}ethyl)-3,5-dimethylbenzamide, with the CAS number 532974-43-9, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound features a unique structural framework combining furan, indole, and benzamide moieties, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications due to the growing demand for novel therapeutic agents targeting chronic diseases, inflammation, and metabolic disorders.

The molecular structure of N-(2-{3-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1H-indol-1-yl}ethyl)-3,5-dimethylbenzamide includes a furan-2-ylmethyl group linked to a carbamoyl moiety, which is further connected to a sulfanyl-indole core. This intricate design is believed to enhance its binding affinity to specific biological targets, making it a promising candidate for further pharmacological studies. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such structurally diverse compounds in accelerating the development of next-generation therapeutics.

One of the key advantages of CAS 532974-43-9 lies in its potential multi-target activity, a feature highly sought after in modern drug development. The indole scaffold, for instance, is frequently associated with serotonin receptor modulation, while the furan ring is often linked to antioxidant and anti-inflammatory properties. This dual functionality aligns with current research trends focusing on polypharmacology, where compounds are designed to interact with multiple pathways simultaneously.

In the context of green chemistry and sustainable synthesis, N-(2-{3-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1H-indol-1-yl}ethyl)-3,5-dimethylbenzamide also presents opportunities for eco-friendly production methods. With increasing regulatory pressure to reduce hazardous waste in pharmaceutical manufacturing, researchers are exploring catalytic and solvent-free approaches to synthesize such compounds. This aligns with the broader industry shift toward environmentally benign processes.

From a bioavailability perspective, the compound's lipophilic and hydrogen-bonding properties suggest it may exhibit favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles. These characteristics are critical for oral drug candidates, a segment dominating the global pharmaceutical market. As the demand for patient-centric therapies grows, compounds like CAS 532974-43-9 are being rigorously evaluated for their formulation compatibility and delivery efficiency.

The rise of precision medicine and personalized therapeutics has further amplified interest in structurally nuanced molecules like N-(2-{3-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1H-indol-1-yl}ethyl)-3,5-dimethylbenzamide. Its potential to be tailored for specific biomarkers or genetic profiles makes it a valuable asset in the era of targeted therapy. Additionally, its compatibility with high-throughput screening platforms enables rapid evaluation in diverse in vitro and in vivo models.

In summary, N-(2-{3-({(furan-2-yl)methylcarbamoyl}methyl)sulfanyl-1H-indol-1-yl}ethyl)-3,5-dimethylbenzamide (CAS 532974-43-9) represents a compelling case study in the intersection of structural complexity, biological relevance, and industrial applicability. Its development reflects broader trends in drug discovery innovation, sustainable chemistry, and therapeutic customization, positioning it as a compound of significant scientific and commercial interest.